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Get Quote

Frequently Asked Questions

Q1: What is the typical yield for the synthesis of Cbz-O-methyl-L-serine, and what are its key

physical properties?

A1: The referenced synthesis protocol achieves a 92% yield [1]. Key physical properties to

help identify the product and guide purification are listed in the table below.

Q2: My reaction yield is lower than expected. What are the common culprits?

A2: Although not explicitly discussed in the search results, general principles of organic

synthesis suggest investigating the following:
Reaction Monitoring: The reaction may not have reached completion. Use TLC to

monitor the consumption of the starting material (L-serine methyl ester hydrochloride).
Reagent Quality & Handling: Benzyl chloroformate (Cbz-Cl) is moisture-sensitive and

can degrade if old or improperly stored. Ensure the base (NaHCO₃) is fresh to effectively
scavenge the generated HCl.

Extraction Efficiency: The product is an oil, making aqueous extraction challenging.
Ensure you are using an appropriate organic solvent (like ethyl acetate) and perform

multiple extractions. The addition of a saturated NaCl (brine) wash can help remove
water from the organic layer.

Purification Loss: The compound can be a viscous liquid or a low-melting solid, which
can be difficult to handle and may lead to losses during column chromatography or other

purification steps.
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Experimental Protocol & Data

The following workflow and tables summarize the synthesis and key characteristics of Cbz-O-methyl-L-

serine.
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Start: L-serine methyl ester hydrochloride
(1.00 g, 6.43 mmol)

Suspend in Dioxane (5 mL)
Add Aqueous NaHCO₃ Solution (1.62 g, 19.3 mmol)

Add Cbz-Cl (1.10 mL, 7.72 mmol)
in Dioxane Dropwise

Stir at 25°C for 5 Hours

Quench with 1M HCl
Extract with Ethyl Acetate (2x)

Wash Organic Layer with
10% NaCl (Brine)

Dry over Anhydrous Na₂SO₄

Filter and Concentrate

Purify by Silica Gel Column
(Hexane/Ethyl Acetate)

End: Obtain Cbz-O-methyl-L-serine
(1.50 g, 92% yield)
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Click to download full resolution via product page

Table 1: Key Chemical Identifiers and Properties

This table consolidates key data for compound identification and handling from the search results [2] [1].

Property Value / Description

CAS Number 1676-81-9

Molecular Formula C12H15NO5

Molecular Weight 253.25 g/mol

Physical Form Viscous Liquid or Solid (Clear Waxy/Pale Yellow)

Melting Point 41-43 °C (lit.)

Boiling Point 170 °C at 0.01 mmHg

Specific Rotation -13.4° to -13.5° (C=1 in Methanol)

Flash Point >113 °C

Storage Keep in a dark place, sealed in dry, at room temperature.

Table 2: Synthesis Reaction Details

This table outlines the core components of the published synthesis method [1].

Component Details

Reaction Type Solution-phase peptide synthesis (Cbz protection)

Starting Material L-Serine methyl ester hydrochloride
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Component Details

Protecting Reagent Benzyl chloroformate (Cbz-Cl)

Base Sodium bicarbonate (NaHCO₃)

Solvent System Dioxane / Water

Reaction Time 5 hours

Reaction Temperature 25 °C (Room Temperature)

Work-up Acidic quench, extraction with ethyl acetate, brine wash

Purification Silica gel column chromatography (Hexane:Ethyl Acetate)

Reported Yield 92%

Important Notes for Your Technical Content

Based on the search findings, here are key points to emphasize in your support center:

High-Yield Benchmark: The established protocol achieves a high yield (92%), so any significant
deviation indicates a correctable issue in execution or reagent quality [1].

Characterization is Key: Consistently cross-reference the physical properties of your product
(especially melting point and specific rotation) with the known standards in Table 1 to confirm its

identity and purity [2] [1].
Safety and Storage: The compound has a defined flash point and should be stored properly to

maintain stability. Including GHS warning symbols and precautionary statements from the SDS is
recommended [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. N- Cbz - L - serine ester | 1676-81-9 methyl [chemicalbook.com]

2. - CBZ - L ester, 95%, Thermo Scientific Chemicals Serine methyl [fishersci.co.uk]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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